Cas no 61654-79-3 (2(3H)-Benzofuranone, 5-hydroxy-7-methoxy-)

• Product Name: 2(3H)-Benzofuranone, 5-hydroxy-7-methoxy-
• CAS No: 61654-79-3
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 471258
• PubChem ID: 71393705
• Update Time: 2025-04-19

2(3H)-Benzofuranone, 5-hydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone, 5-hydroxy-7-methoxy-
• 5-hydroxy-7-methoxy-3H-1-benzofuran-2-one
• 5-Hydroxy-7-methoxy-1-benzofuran-2(3H)-one
• DTXSID20815456
• 61654-79-3

• Inchi： 1S/C9H8O4/c1-12-7-4-6(10)2-5-3-8(11)13-9(5)7/h2,4,10H,3H2,1H3
• InChI Key： ZMABQYFLBKFVEM-UHFFFAOYSA-N
• SMILES： O1C(CC2C=C(C=C(C1=2)OC)O)=O

Computed Properties

• Exact Mass: 180.04224
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76